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Compound of Interest

Ethyl 4-amino-3,5-
Compound Name:
difluorobenzoate

Cat. No.: B1433867

An In-Depth Technical Guide to the Safe Handling of Ethyl 4-amino-3,5-difluorobenzoate

This guide provides a detailed examination of the safety data and handling protocols for Ethyl
4-amino-3,5-difluorobenzoate (CAS No. 1415920-00-1). Designed for researchers, scientists,
and professionals in drug development, this document synthesizes available data to establish a
robust framework for risk mitigation in a laboratory setting.

A Note on Data Extrapolation: Comprehensive toxicological and safety data for Ethyl 4-amino-
3,5-difluorobenzoate are not extensively published. Therefore, this guide is built upon the
foundational safety profile of its close structural analog, Ethyl 4-aminobenzoate (Benzocaine,
CAS No. 94-09-7), while incorporating the specific hazard information available for the
difluorinated compound. The fluorine substituents may alter the reactivity, metabolism, and
toxicological profile of the molecule, and thus, a conservative approach to safety is imperative.

Chemical Identification and Core Properties

Ethyl 4-amino-3,5-difluorobenzoate is an aromatic ester, notable as a building block in
medicinal chemistry, particularly in the synthesis of protein degraders.[1] Its structural features
—an aniline-like amino group and fluorine atoms ortho to it—dictate its chemical reactivity and
inform its safety profile.
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Property Value Source

ethyl 4-amino-3,5-
IUPAC Name _ (2]
difluorobenzoate

CAS Number 1415920-00-1 [1]

Molecular Formula CoHoF2NO2 [11[2]

Molecular Weight 201.17 g/mol [1112]

Physical State Solid [3]
Store at 2-8°C in a dark, inert

Storage [4]
atmosphere.

Hazard Identification and GHS Classification

While a complete GHS classification is not universally available, supplier data indicates the
following hazards.[4][5] The classification for the parent compound, Ethyl 4-aminobenzoate, is
also provided for a more comprehensive risk assessment.[6]

Hazard Statement (Ethyl 4-amino-3,5-

difluorobenzoate) Code
Harmful if swallowed H302
Causes skin irritation H315
Causes serious eye irritation H319
Harmful if inhaled H332
May cause respiratory irritation H335

Analog Compound GHS Classification: Ethyl 4-aminobenzoate[6]

 Skin Irritation: Category 2 (H315)

o Eye Irritation: Category 2 (H319)
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« Skin Sensitization: Category 1 (H317)

The primary hazards are associated with irritation to the skin, eyes, and respiratory tract upon
direct contact or inhalation.[3][7] The potential for skin sensitization is a critical consideration,
meaning that initial exposure may not produce a reaction, but subsequent exposures could
lead to an allergic response.[6][7]

Hazard Communication Workflow
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Caption: Logical flow from substance identification to hazard mitigation.
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Exposure Control and Personal Protection

A multi-layered approach to exposure control is essential. The primary causality behind these
recommendations is the prevention of dust inhalation and direct contact with skin and eyes.

Engineering Controls

« Ventilation: All handling of solid Ethyl 4-amino-3,5-difluorobenzoate must be conducted in
a certified chemical fume hood to control airborne dust and potential vapors.[3] The goal is to
maintain exposure levels below any established occupational limits and prevent respiratory
irritation.

o Safety Stations: A readily accessible and tested eyewash station and safety shower are
mandatory in any laboratory where this compound is handled.

Personal Protective Equipment (PPE)

The selection of PPE is based on a thorough risk assessment of the procedures to be
performed.
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PPE

Specification

Rationale

Eye Protection

ANSI z87.1-compliant safety
goggles or a face shield if
there is a splash hazard.[3][8]

Prevents eye contact with
airborne particles, which can

cause serious irritation.[3]

Hand Protection

Nitrile gloves. Dispose of
contaminated gloves properly

after use.[3]

Prevents skin irritation and
potential absorption. Double-
gloving is recommended for

extended handling.

Skin/Body Protection

A flame-resistant lab coat, long

pants, and closed-toe shoes.

Provides a barrier against
accidental spills and contact

with contaminated surfaces.

Respiratory Protection

A NIOSH-approved respirator
with appropriate particulate
filters may be required if
engineering controls are
insufficient or during spill

cleanup.[3][9]

Protects against inhalation of
harmful dust.[9]

Safe Handling, Storage, and Disposal Protocols
Step-by-Step Handling Protocol

o Preparation: Before handling, confirm that the chemical fume hood is operational and that all

required PPE is correctly worn. Ensure emergency equipment is accessible.

e Weighing and Transfer: Conduct all weighing and transfers of the solid compound within the

fume hood. Use a spatula for transfers and avoid creating dust.[3] If possible, use a

containment balance enclosure.

e Solution Preparation: When dissolving the solid, add the solvent to the solid slowly to prevent

splashing.

o Post-Handling: After handling, thoroughly wash hands with soap and water.[3]

Decontaminate the work area, including the balance and any equipment used.
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e Hygiene: Do not eat, drink, or smoke in the laboratory.[10]

Storage Requirements

o Conditions: Store in a tightly sealed, properly labeled container in a cool, dry, and well-
ventilated area.[4][11] The recommended storage temperature is between 2-8°C.[4]

e Incompatibilities: Keep away from strong oxidizing agents, acids, and bases.[7][11]

e Environment: Protect from light and moisture.[12]

Disposal Considerations

Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations. Do not allow the product to enter drains or waterways.[3][9]
Contaminated containers should be treated as hazardous waste.

Emergency Procedures and First Aid

Immediate and appropriate action is critical in the event of an exposure.
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Exposure Route

First Aid Measures

Inhalation

1. Immediately move the person to fresh air.[7]
2. If breathing is difficult, administer oxygen. If
breathing has stopped, provide artificial
respiration.[7] 3. Seek immediate medical

attention.[3]

Skin Contact

1. Immediately flush the skin with plenty of soap
and water for at least 15 minutes while removing
contaminated clothing and shoes.[3][7] 2. If skin
irritation or a rash occurs, seek medical

attention. 3. Wash contaminated clothing before

reuse.[7]

Eye Contact

1. Immediately flush eyes with copious amounts
of water for at least 15 minutes, occasionally
lifting the upper and lower eyelids.[3][7] 2.
Remove contact lenses if present and easy to
do. Continue rinsing.[3] 3. Seek immediate

medical attention.[7]

Ingestion

1. Do NOT induce vomiting.[7] 2. If the person is
conscious and alert, rinse their mouth with water
and have them drink 2-4 cupfuls of water.[7] 3.
Never give anything by mouth to an
unconscious person.[3][9] 4. Seek immediate

medical attention.[3]

Emergency Response Workflow
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Caption: Step-by-step workflow for responding to an exposure event.

Fire-Fighting and Stability Information

» Flammability: The compound is not considered flammable or combustible.[3] However, like
many organic compounds, it can burn if exposed to high temperatures.

» Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.[3][9]

e Hazardous Combustion Products: Thermal decomposition may produce toxic fumes,
including carbon oxides (CO, COz) and nitrogen oxides (NOXx).[3][11]
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o Firefighter Protection: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear to prevent contact with hazardous decomposition products.[3][9]

o Chemical Stability: The product is stable under recommended storage conditions.

» Conditions to Avoid: Avoid dust generation, excess heat, and exposure to incompatible
materials.[7]

Toxicological and Ecological Information
Toxicological Profile

Detailed toxicological studies on Ethyl 4-amino-3,5-difluorobenzoate are lacking. The known
health effects are primarily irritant properties.[3] Based on its analog, Ethyl 4-aminobenzoate,
there is a potential for methemoglobinemia upon chronic or high-level exposure, a condition
where the blood's ability to carry oxygen is reduced.[7][9] No components of the analog product
are listed as carcinogens by IARC, ACGIH, NTP, or OSHA.[3]

Ecological Information

Data on the environmental impact of this specific compound is not available. However, the
parent compound, Ethyl 4-aminobenzoate, is classified as harmful or toxic to aquatic life.[13]
Therefore, it is crucial to prevent the release of Ethyl 4-amino-3,5-difluorobenzoate into the
environment.[3] Do not let the product enter drains, soil, or waterways.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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